4-Phenyl-1,2-bis[(trichloromethyl)sulfanyl]-1,2,4-triazolidine-3,5-dione

• CAS No.: 67288-81-7
• Molecular Formula: C10H5Cl6N3O2S2
• Molecular Weight: 476.0 g/mol
• IUPAC Name: 4-phenyl-1,2-bis(trichloromethylsulfanyl)-1,2,4-triazolidine-3,5-dione
• InChI: InChI=1S/C10H5Cl6N3O2S2/c11-9(12,13)22-18-7(20)17(6-4-2-1-3-5-6)8(21)19(18)23-10(14,15)16/h1-5H
• InChI Key: HALJGSRATBJONB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)N2C(=O)N(N(C2=O)SC(Cl)(Cl)Cl)SC(Cl)(Cl)Cl

Description

4-Phenyl-1,2-bis[(trichloromethyl)sulfanyl]-1,2,4-triazolidine-3,5-dione is a useful research compound. Its molecular formula is C10H5Cl6N3O2S2 and its molecular weight is 476.0 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 35.4g (0.2 mole) 4-phenyl urazole in 200 ml water was added a solution of 16g (0.4 mole) sodium hydroxide in 20 ml water. A mixture of 74.4g (0.4 mole)trichloromethylsulfenyl chloride and 3g of an emulsifier solution (EXEM 25, consisting of a mixture of alkyl benzene sulfonate and ethoxylated vegetable oil) in 50 ml water was added dropwise to the above basic solution while keeping the reaction mixture at 0° C. The reactants were mixed so that the reaction mixture was kept at a pH greater than 7. The precipitate that formed was filtered and the filter cake was washed with water. After drying and recrystallizing from benzene there was obtained 4-phenyl-1,2-bis-(trichloromethylthio)urazole having a melting point of 175° C.